Cas no 391877-04-6 (methyl 4-({3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}carbamoyl)benzoate)

• Product Name: methyl 4-({3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}carbamoyl)benzoate
• CAS No: 391877-04-6
• MF: C₁₉H₁₈N₂O₃S
• MW: 354.422823429108
• CID: 6456428
• Update Time: 2025-06-08

methyl 4-({3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}carbamoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-({3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}carbamoyl)benzoate
• methyl 4-((3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)carbamoyl)benzoate

• Inchi： 1S/C19H18N2O3S/c1-24-19(23)13-9-7-12(8-10-13)17(22)21-18-15(11-20)14-5-3-2-4-6-16(14)25-18/h7-10H,2-6H2,1H3,(H,21,22)
• InChI Key： PCPVGDPAWCUUNJ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C(=O)NC2SC3CCCCCC=3C=2C#N)C=C1

Additional information on methyl 4-({3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}carbamoyl)benzoate

Introduction to Methyl 4-({3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}carbamoyl)benzoate (CAS No. 391877-04-6)

Methyl 4-({3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}carbamoyl)benzoate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 391877-04-6, represents a unique molecular architecture that combines a benzoate moiety with a cycloheptabthiophene core functionalized with a cyano group and a carbamoyl substituent. The structural complexity of this molecule not only makes it a subject of academic interest but also opens up diverse possibilities for its application in drug discovery and medicinal chemistry.

The benzoate component of the molecule is well-known for its role as a pharmacophore in various therapeutic agents. Its presence in this compound suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating physiological processes. Additionally, the cycloheptabthiophene core is an aromatic heterocycle that has been increasingly studied for its pharmacological properties. This scaffold is particularly interesting due to its ability to exhibit favorable pharmacokinetic profiles and binding affinities with biological macromolecules.

One of the most compelling aspects of Methyl 4-({3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}carbamoyl)benzoate is the presence of the cyano group and the carbamoyl substituent. The cyano group can serve as a bioisostere for other functional groups, such as carboxylic acids or amides, which are commonly found in active pharmaceutical ingredients (APIs). This versatility allows for the exploration of different chemical space and potentially leads to the discovery of novel therapeutic entities. On the other hand, the carbamoyl group introduces a polar moiety that can enhance solubility and binding interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules like Methyl 4-({3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}carbamoyl)benzoate with greater accuracy. These computational methods have been instrumental in identifying potential lead compounds for various therapeutic indications. For instance, studies have shown that molecules containing cycloheptabthiophene scaffolds exhibit promising activity against inflammatory diseases and neurological disorders. The incorporation of additional functional groups such as cyano and carbamoyl further enhances their pharmacological potential.

In addition to its structural complexity, Methyl 4-({3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}carbamoyl)benzoate has been investigated for its synthetic utility. The presence of multiple reactive sites allows for diverse chemical transformations, making it a valuable intermediate in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel synthetic pathways that could be applied to other pharmacologically relevant scaffolds. This underscores the importance of having versatile building blocks in medicinal chemistry research.

The pharmaceutical industry has always been on the lookout for innovative compounds that can address unmet medical needs. Methyl 4-({3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}carbamoyl)benzoate fits well into this landscape due to its unique structural features and potential biological activity. Ongoing research is focused on exploring its efficacy in preclinical models and understanding its mechanism of action at a molecular level. These studies are expected to provide valuable insights into the development of new therapeutic agents targeting various diseases.

From a chemical biology perspective, Methyl 4-({3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}carbamoyl)benzoate offers an excellent platform for studying structure-function relationships. By modulating different parts of the molecule and observing changes in biological activity, researchers can gain a deeper understanding of how chemical modifications influence drug-like properties. This knowledge is crucial for designing molecules with improved pharmacokinetic profiles and reduced toxicity.

The synthesis of Methyl 4-({3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}carbamoyl)benzoate also highlights the importance of green chemistry principles in pharmaceutical research. Modern synthetic methods emphasize sustainability and efficiency by minimizing waste and reducing hazardous reactions. The development of environmentally friendly synthetic routes not only ensures compliance with regulatory standards but also contributes to the overall sustainability of the pharmaceutical industry.

In conclusion，Methyl 4-{(3-cyano-lVII<0x0A>)-cycloheptabthiophen-lV)-carbarno)<0x0A> benzoate (CAS No.<0x0A>39187T)-04-TX<0x0A>) is a multifaceted organic compound with significant potential in pharmaceutical research.<0x0A> Its unique structural features，including the<0x0A> benzoate，cycloheptabthiophene，cyano，and carbamoyl groups，make it an attractive candidate for drug discovery efforts targeting various diseases.<0x0A> Ongoing studies are expected to further elucidate its biological activity and synthetic utility，contributing to advancements in medicinal chemistry<0x0A>and drug development.<0x0A>